Cas no 898655-14-6 (2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole)

• Product Name: 2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole
• CAS No: 898655-14-6
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 5362940
• Update Time: 2025-06-13

2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(5-ethyl-2-methoxyphenyl)sulfonylimidazole
• 2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole

• Inchi： 1S/C14H18N2O3S/c1-4-11-6-7-12(19-3)13(10-11)20(17,18)16-9-8-15-14(16)5-2/h6-10H,4-5H2,1-3H3
• InChI Key： WALPNDPKWKUTGW-UHFFFAOYSA-N
• SMILES： C1(CC)N(S(C2=CC(CC)=CC=C2OC)(=O)=O)C=CN=1

Additional information on 2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole

Comprehensive Overview of 2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole (CAS No. 898655-14-6)

2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole (CAS No. 898655-14-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique imidazole core and benzenesulfonyl moiety, exhibits a range of potential applications, particularly in the development of novel pharmaceuticals and advanced materials. Its molecular structure, which includes an ethyl group and a methoxy substituent, contributes to its distinct chemical properties and reactivity.

The growing interest in 2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole is driven by its potential role in addressing contemporary challenges in drug discovery. Researchers are particularly intrigued by its ability to act as a sulfonylating agent or a building block for more complex molecules. In recent years, the compound has been explored for its potential in targeting specific enzyme inhibitors, a topic that aligns with the current focus on precision medicine and personalized therapeutics. This aligns with the increasing demand for small molecule drugs that can modulate biological pathways with high specificity.

From a synthetic chemistry perspective, CAS No. 898655-14-6 offers versatility due to its reactive sites, which allow for further functionalization. The imidazole ring is known for its participation in hydrogen bonding and coordination chemistry, making it valuable in the design of catalysts and ligands. Additionally, the methoxybenzenesulfonyl group enhances the compound's solubility and stability, which are critical factors in both pharmaceutical and industrial applications. These properties make it a subject of interest for researchers working on green chemistry initiatives, where the focus is on sustainable and efficient synthetic routes.

In the context of material science, 2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole has been investigated for its potential use in polymeric materials and coatings. Its structural features contribute to thermal stability and resistance to degradation, which are essential for high-performance applications. For instance, it could be incorporated into advanced composites or electronic materials, where durability and functionality are paramount. This aligns with the broader trend of developing smart materials that respond to environmental stimuli or exhibit self-healing properties.

The compound's relevance extends to the field of agrochemicals, where its derivatives may serve as intermediates for the synthesis of herbicides or pesticides. Given the global emphasis on sustainable agriculture and reduced environmental impact, researchers are exploring ways to leverage its chemical framework to develop safer and more effective agrochemicals. This is particularly timely, as the agricultural sector seeks alternatives to traditional compounds that may pose ecological risks.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole and ensure its purity. These methods are critical for quality control in both research and industrial settings, where consistency and reproducibility are essential. The compound's stability under various conditions is also a key area of study, as it influences its handling and storage requirements.

As the scientific community continues to explore the potential of CAS No. 898655-14-6, its applications are likely to expand into emerging fields such as bioconjugation and nanotechnology. For example, its sulfonyl group could be utilized to create covalent linkages with biomolecules, enabling the development of targeted drug delivery systems. Similarly, its incorporation into nanostructured materials could enhance their functionality for use in sensors or catalysis.

In summary, 2-ethyl-1-(5-ethyl-2-methoxybenzenesulfonyl)-1H-imidazole represents a versatile and promising compound with wide-ranging applications. Its unique structural features and reactivity profile make it a valuable asset in pharmaceutical research, material science, and agrochemical development. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.